Cas no 923481-88-3 (N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide)

• Product Name: N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide
• CAS No: 923481-88-3
• MF: C₁₄H₁₁N₃O₄S₂
• MW: 349.384840250015
• CID: 5448119
• Update Time: 2025-11-06

N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(benzenesulfonylmethyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide

• Inchi： 1S/C14H11N3O4S2/c18-13(11-7-4-8-22-11)15-14-17-16-12(21-14)9-23(19,20)10-5-2-1-3-6-10/h1-8H,9H2,(H,15,17,18)
• InChI Key： HOJHDBKQVUQWKF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(CS(C3=CC=CC=C3)(=O)=O)O2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-{5-(benzenesulfonyl)methyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide

Introduction to N-{5-(benzenesulfonylmethyl-1,3,4-oxadiazol-2-yl})thiophene-2-carboxamide and Its Significance in Modern Chemical Biology

N-{5-(benzenesulfonylmethyl-1,3,4-oxadiazol-2-yl})thiophene-2-carboxamide, identified by its CAS number 923481-88-3, represents a novel compound with compelling applications in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential as a pharmacophore in the development of innovative therapeutic agents. The compound's unique combination of a thiophene core, an oxadiazole ring system, and a benzenesulfonyl substituent positions it as a promising candidate for further exploration in drug discovery.

The structural composition of N-{5-(benzenesulfonylmethyl-1,3,4-oxadiazol-2-yl})thiophene-2-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the benzenesulfonyl group introduces a polar moiety that can enhance binding affinity to protein targets, while the oxadiazole ring system contributes to steric and electronic properties that are conducive to pharmacological activity. The thiophene component further enriches the molecule's chemical diversity, enabling multifaceted interactions within biological systems.

In recent years, there has been a surge in research focused on heterocyclic compounds as key structural motifs in drug design. Among these, oxadiazoles have emerged as particularly versatile scaffolds due to their ability to modulate biological pathways across various disease states. The incorporation of an oxadiazole ring into N-{5-(benzenesulfonylmethyl-1,3,4-oxadiazol-2-yl})thiophene-2-carboxamide not only enhances its potential therapeutic utility but also aligns it with the growing body of evidence supporting the efficacy of oxadiazole-containing derivatives in addressing complex biomedical challenges.

The benzenesulfonyl group in this compound plays a pivotal role in its pharmacological profile. Sulfonyl groups are well-documented for their ability to engage in hydrogen bonding interactions with biological targets, thereby improving binding affinity and selectivity. This feature is particularly valuable in the context of drug development, where precise target interaction is crucial for achieving desired therapeutic outcomes. Furthermore, the sulfonyl moiety can influence the compound's solubility and metabolic stability, factors that are critical for its formulation and bioavailability.

The thiophene component of N-{5-(benzenesulfonylmethyl-1,3,4-oxadiazol-2-yl})thiophene-2-carboxamide adds another layer of complexity to its biological interactions. Thiophenes are known for their broad spectrum of biological activities and have been extensively studied for their roles in various pharmacological contexts. The aromatic nature of thiophenes allows them to interact with biological targets through π-stacking and other non-covalent interactions, which can be harnessed to develop drugs with enhanced binding properties. Additionally, thiophenes have shown promise in treating conditions such as inflammation, cancer, and neurological disorders.

The synthesis and characterization of N-{5-(benzenesulfonylmethyl-1,3,4-oxadiazol-2-yl})